Cas no 2109874-10-2 (1-(4-Bromo-3-fluorophenyl)ethanamine;hydrochloride)

• Product Name: 1-(4-Bromo-3-fluorophenyl)ethanamine;hydrochloride
• CAS No: 2109874-10-2
• MF: C₈H₁₀BrClFN
• MW: 254.527103900909
• MDL: MFCD24428137
• CID: 4637573
• PubChem ID: 132283232
• Update Time: 2024-11-06

1-(4-Bromo-3-fluorophenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(4-Bromo-3-fluorophenyl)ethanamine hydrochloride
• AK688653
• 1-(4-Bromo-3-fluorophenyl)ethanamine;hydrochloride
• (S)-1-(4-bromo-3-fluorophenyl)ethan-1-amine hydrochloride
• AKOS032954101
• Y11211
• CS-0158622
• (1S)-1-(4-bromo-3-fluorophenyl)ethanamine hydrochloride
• (1S)-1-(4-bromo-3-fluorophenyl)ethanamine;hydrochloride
• (S)-1-(4-Bromo-3-fluorophenyl)ethanaminehydrochloride
• 2109874-10-2
• DS-20206
• (1S)-1-(4-BROMO-3-FLUOROPHENYL)ETHYLAMINE HYDROCHLORIDE
• MFCD24428137

• MDL： MFCD24428137
• Inchi： 1S/C8H9BrFN.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H
• InChI Key： BLXILKBUBMZCET-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C)N.Cl

Computed Properties

• Exact Mass: 252.96692g/mol
• Monoisotopic Mass: 252.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26